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Compound of Interest

Compound Name: GSK2850163 hydrochloride

Cat. No.: B10799446

Application Note & Protocol

For researchers, scientists, and drug development professionals, the accurate preparation and
proper storage of investigational compounds are paramount to ensure experimental
reproducibility and the integrity of results. This document provides detailed application notes
and protocols for the handling of GSK2850163 hydrochloride, a potent and selective inhibitor
of the inositol-requiring enzyme-1 alpha (IRE1a) pathway.

Introduction

GSK2850163 hydrochloride is a small molecule inhibitor that targets the kinase and
endoribonuclease (RNase) activities of IRE1q, a key transducer in the unfolded protein
response (UPR).[1] The UPR is a cellular stress response activated by the accumulation of
unfolded or misfolded proteins in the endoplasmic reticulum (ER).[1] By inhibiting IRE1q,
GSK2850163 blocks the unconventional splicing of X-box binding protein 1 (XBP1) mRNA, a
critical step in the UPR signaling cascade.[1] GSK2850163 inhibits IRE1a kinase activity with
an IC50 of 20 nM and its RNase activity with an IC50 of 200 nM.[2][3][4] While highly selective,
weak inhibition of Ron and FGFR1 V561M kinases has been observed at significantly higher
concentrations (IC50 values of 4.4 uM and 17 uM, respectively).[2][3][4]

Physicochemical Properties
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Property Value

Molecular Formula C24H29CI2Ns0O
Molecular Weight 446.41 g/mol

CAS Number 2319838-09-8
Appearance Colorless to yellow oil

Solution Preparation

The solubility of GSK2850163 hydrochloride can vary depending on the solvent. It is crucial to
use high-purity solvents to avoid introducing contaminants that could affect experimental

outcomes.

Table 1: Solubility of GSK2850163 Hydrochloride

Solvent Concentration Notes

Ultrasonic treatment may be

required. Use newly opened,

DMSO > 67.5 mg/mL (151.21 mM)
anhydrous DMSO as the
compound is hygroscopic.[2]
Ultrasonic treatment may be
Ethanol =50 mg/mL (112.00 mM) )
required.[2]
10% DMSO, 40% PEG300, This vehicle is suitable for in
) = 2.25 mg/mL (5.04 mM) ) )
5% Tween-80, 45% Saline vivo studies.[2]
) This vehicle is suitable for in
10% DMSO, 90% Corn OiIl > 2.25 mg/mL (5.04 mM)

vivo studies.[2]

Protocol for Preparing a Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK2850163
hydrochloride in DMSO.

Materials:
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o GSK2850163 hydrochloride

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

e \Vortex mixer

» Ultrasonic bath (optional)

Procedure:

Aseptic Technique: Perform all steps in a clean, controlled environment, such as a laminar
flow hood, to minimize contamination.

» Weighing: Accurately weigh the desired amount of GSK2850163 hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 4.46 mg of the compound.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
compound. For the example above, add 1 mL of DMSO.

o Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.
If precipitation or phase separation occurs, gentle heating and/or sonication can be used to
aid dissolution.[2]

 Aliquotting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.[2]

o Storage: Store the aliquots as recommended in the storage section below.
Storage and Stability
Proper storage is critical to maintain the activity of GSK2850163 hydrochloride.

Table 2: Storage Conditions for GSK2850163 Hydrochloride
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Form Storage Temperature Storage Period
Pure Compound (Solid) -20°C 3years

4°C 2 years

In Solvent (Stock Solution) -80°C 6 months

-20°C 1 month

General Storage Recommendations:
 Light: Protect from light.

e Moisture: Store in a dry, cool, and well-ventilated place in a tightly sealed container.[5] The

compound is hygroscopic.[2]

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of stock solutions.[2]

Signaling Pathway and Experimental Workflow
IREla Signaling Pathway Inhibition by GSK2850163

The following diagram illustrates the mechanism of action of GSK2850163 within the IRE1a

signaling pathway.
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Caption: Inhibition of the IRE1a signaling pathway by GSK2850163.

Experimental Workflow: Assessing IREla Inhibition

This diagram outlines a typical workflow for evaluating the efficacy of GSK2850163 in a cell-
based assay.
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Caption: General workflow for assessing IRE1a inhibition.

Protocol for Assessing IREla Inhibition via XBP1
Splicing

This protocol provides a method to measure the inhibition of IRE1a RNase activity by
quantifying the splicing of XBP1 mRNA using RT-gPCR.

Materials:

e Cells cultured in appropriate media

e ER stress inducer (e.g., Tunicamycin or Thapsigargin)
e GSK2850163 hydrochloride stock solution (in DMSO)
e Vehicle control (DMSO)

» RNA extraction kit

» Reverse transcription kit

¢ gPCR master mix (e.g., SYBR Green-based)

e Primers specific for spliced and unspliced XBP1
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e gPCR instrument
Procedure:

o Cell Seeding: Plate cells at an appropriate density in multi-well plates and allow them to
adhere overnight.

e ER Stress Induction and Treatment:

o Pre-treat cells with various concentrations of GSK2850163 hydrochloride or vehicle
control for 1 hour.

o Induce ER stress by adding an appropriate concentration of an ER stress inducer (e.qg.,
2.5 pg/mL Tunicamycin) and incubate for an additional 4-16 hours.[6]

o RNA Extraction: Harvest the cells and extract total RNA using a commercially available kit
according to the manufacturer's instructions.

o cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription Kit.
e RT-gPCR:

o Perform real-time quantitative PCR using primers that can distinguish between the spliced
(XBP1s) and unspliced (XBP1u) forms of XBP1 mRNA.

o Analyze the gPCR data to determine the relative levels of XBP1s and XBP1u. A reduction
in the XBP1s/XBP1u ratio in GSK2850163-treated cells compared to vehicle-treated cells
indicates inhibition of IRE1a RNase activity.

Safety Precautions

Handle GSK2850163 hydrochloride in accordance with good industrial hygiene and safety
practices.[5] Wear appropriate personal protective equipment (PPE), including gloves, lab coat,
and safety glasses.[5] Avoid contact with skin and eyes and prevent the formation of dust and
aerosols.[5] Ensure adequate ventilation.[5] Refer to the Safety Data Sheet (SDS) for complete
safety information.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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